Cas no 478083-14-6 (tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate)

• Product Name: tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate
• CAS No: 478083-14-6
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 3168565
• PubChem ID: 60108785
• Update Time: 2025-06-27

tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL5201407
• tert-Butyl4-(1H-indol-7-yl)piperidine-1-carboxylate
• RZKRGTKUBKNZHC-UHFFFAOYSA-N
• tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate
• 4-(1H-indol-7-yl)-piperidine-1-carboxylic acid tert-butyl ester
• 1-piperidinecarboxylic acid,4-(1h-indol-7-yl)-,1,1-dimethylethyl ester
• AKOS030624659
• 478083-14-6

• Inchi： 1S/C18H24N2O2/c1-18(2,3)22-17(21)20-11-8-13(9-12-20)15-6-4-5-14-7-10-19-16(14)15/h4-7,10,13,19H,8-9,11-12H2,1-3H3
• InChI Key： RZKRGTKUBKNZHC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C=CC=C3C=CNC=23)CC1)=O

Computed Properties

• Exact Mass: 300.183778013Da
• Monoisotopic Mass: 300.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.3Ų

Additional information on tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate

Recent Advances in the Study of tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate (CAS: 478083-14-6)

In recent years, tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate (CAS: 478083-14-6) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indole-piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators for central nervous system (CNS) disorders. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its chemical properties, biological activities, and potential applications.

The structural features of tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate make it a versatile intermediate in medicinal chemistry. The indole moiety is a well-known pharmacophore found in numerous biologically active compounds, while the piperidine ring contributes to the compound's ability to interact with various biological targets. Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to achieve these goals, demonstrating the compound's adaptability to modern synthetic methodologies.

One of the most notable applications of tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate is its role in the development of serotonin receptor modulators. Serotonin receptors play a crucial role in regulating mood, cognition, and other CNS functions, making them attractive targets for treating disorders such as depression, anxiety, and schizophrenia. Recent preclinical studies have shown that derivatives of this compound exhibit high affinity and selectivity for specific serotonin receptor subtypes, suggesting their potential as lead compounds for further drug development. These findings are supported by in vitro and in vivo assays, which have demonstrated both efficacy and safety profiles.

In addition to its applications in CNS disorders, tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate has also been investigated for its potential in oncology. The indole scaffold is known to interact with various cellular pathways involved in cancer progression, including apoptosis and angiogenesis. Recent research has explored the compound's ability to inhibit key enzymes such as kinases and histone deacetylases (HDACs), which are often dysregulated in cancer cells. Preliminary results indicate that certain derivatives of this compound exhibit potent anti-proliferative effects against a range of cancer cell lines, highlighting its potential as a scaffold for developing new anticancer agents.

Despite these promising findings, challenges remain in the development of tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic optimization. Recent efforts have focused on modifying the compound's structure to enhance its drug-like properties while maintaining its biological activity. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further development.

In conclusion, tert-Butyl 4-(1H-indol-7-yl)piperidine-1-carboxylate (CAS: 478083-14-6) represents a valuable compound in the toolkit of medicinal chemists and pharmacologists. Its versatile scaffold and broad biological activity make it a promising candidate for the development of therapeutics targeting CNS disorders and cancer. Continued research into its synthesis, mechanism of action, and therapeutic potential will undoubtedly yield further insights and opportunities for drug discovery. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its applications in modern medicine.